Cas no 6959-90-6 (1,3-Propanedione,1-(6-hydroxy-2,3,4-trimethoxyphenyl)-3-phenyl-)

• Product Name: 1,3-Propanedione,1-(6-hydroxy-2,3,4-trimethoxyphenyl)-3-phenyl-
• CAS No: 6959-90-6
• MF: C₁₈H₁₈O₆
• MW: 330.331925868988
• CID: 509493
• PubChem ID: 250310
• Update Time: 2025-04-19

1,3-Propanedione,1-(6-hydroxy-2,3,4-trimethoxyphenyl)-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanedione,1-(6-hydroxy-2,3,4-trimethoxyphenyl)-3-phenyl-
• NSC69564
• DTXSID40290569
• 6959-90-6
• 1-(6-hydroxy-2,3,4-trimethoxyphenyl)-3-phenylpropane-1,3-dione
• NSC-69564

• Inchi： 1S/C18H18O6/c1-22-15-10-14(21)16(18(24-3)17(15)23-2)13(20)9-12(19)11-7-5-4-6-8-11/h4-8,10,21H,9H2,1-3H3
• InChI Key： GOVULQCPTSDZGA-UHFFFAOYSA-N
• SMILES： O(C)C1C(=C(C=C(C=1C(CC(C1C=CC=CC=1)=O)=O)O)OC)OC

Computed Properties

• Exact Mass: 330.11034
• Monoisotopic Mass: 330.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 82.1Ų

Experimental Properties

• Density: 1.235
• Boiling Point: 532.8°C at 760 mmHg
• Flash Point: 193°C
• Refractive Index: 1.57
• PSA: 82.06
• LogP: 2.87370

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retro-dihydrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retro-dihydrochalcones